1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate

• IUPAC Name: 1,8-dimethyl-2,3-dihydropyrrolo[2,3-b]quinolin-4-amine;oxalic acid
• InChI: InChI=1S/C13H15N3.C2H2O4/c1-8-4-3-5-9-11(14)10-6-7-16(2)13(10)15-12(8)9;3-1(4)2(5)6/h3-5H,6-7H2,1-2H3,(H2,14,15);(H,3,4)(H,5,6)
• InChI Key: GUBUEZWQYDLIHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C3CCN(C3=N2)C)N.C(=O)(C(=O)O)O
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol

Description

1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate, also known as PQQ oxalate, is a redox cofactor that is involved in various biological processes. It was first discovered in bacteria and is now known to be present in many plants and animals, including humans. PQQ has been shown to have antioxidant and neuroprotective properties, making it a promising candidate for therapeutic applications.

Mechanism of Action

1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate functions as a cofactor for several enzymes involved in redox reactions. It can also activate the expression of genes involved in mitochondrial biogenesis and energy metabolism. 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate has been shown to increase the number and function of mitochondria, which are responsible for producing energy in cells. This may explain its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects
1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate has been shown to have several biochemical and physiological effects. It can scavenge free radicals and protect against oxidative stress. 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate has also been shown to increase levels of nerve growth factor, which is important for the development and maintenance of neurons. 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate has been shown to improve memory and cognitive function in animal models and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate is its stability, which makes it suitable for use in lab experiments. 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate is also relatively easy to synthesize and purify. However, 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate can be expensive to produce, which may limit its use in some experiments. Additionally, the effects of 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate can be complex and may depend on the dose and timing of administration.

Future Directions

There are several future directions for research on 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate may also have applications in the treatment of metabolic disorders, such as diabetes and obesity. Further research is needed to fully understand the mechanisms of action of 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate and its potential therapeutic applications.

Synthesis Methods

1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate can be synthesized chemically or extracted from natural sources. Chemical synthesis involves a multi-step process that requires specialized equipment and expertise. Natural sources of 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate include fermented foods, such as soybeans and natto, and some fruits and vegetables, such as kiwi and parsley. However, the amount of 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate present in these sources is relatively low, making chemical synthesis a more practical approach for large-scale production.

Scientific Research Applications

1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate can improve cognitive function, reduce inflammation, and enhance mitochondrial function. 1,8-dimethyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine oxalate has also been shown to have a protective effect on the heart and liver.